N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-butoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemical Structure and Stability
The chemical structure of similar sulfonamide compounds, such as N-[(Butylamino)carbonyl]-4-methylbenzenesulfonamide, showcases the presence of sulfonamide groups which are crucial for their stability and interaction with various biological targets. These structures are often characterized by their ability to form hydrogen bonds and van der Waals interactions, contributing to their chemical stability and potential biological applications (Nirmala & Gowda, 1981).
Catalytic and Synthetic Applications
Sulfonamide compounds are explored for their catalytic roles in synthetic chemistry, such as in the synthesis of benzonitriles from aryl bromides. This involves the use of sulfonamide reagents in electrophilic cyanation, indicating the potential of sulfonamide-based compounds like N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-butoxybenzenesulfonamide in facilitating various chemical transformations (Anbarasan, Neumann, & Beller, 2011).
Material Science and Engineering
The unique properties of sulfonamides extend to material science, where these compounds are investigated for their role in the development of new materials with enhanced properties. For example, the study of polymorphs of sulfonamide drugs reveals their different densities and molecular packings, which can influence the development of novel materials with desired physical characteristics (Fedorov et al., 2017).
Drug Discovery and Development
In the realm of drug discovery, sulfonamide compounds are pivotal in the identification of new therapeutic agents. The structure-activity relationship studies of sulfonamide analogs provide insights into how chemical modifications can enhance drug properties, such as solubility and pharmacological activity, which is crucial for the development of effective treatments (Mun et al., 2012).
Properties
IUPAC Name |
N-[4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-4-butoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N4O3S/c1-2-3-20-33-23-12-14-24(15-13-23)34(31,32)29-22-10-8-21(9-11-22)25-16-17-26(28-27-25)30-18-6-4-5-7-19-30/h8-17,29H,2-7,18-20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAXQBKUHXQDHQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.